
A Comparative Guide to Diisooctyl Maleate
(DIOM) in Flexible PVC Formulations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diisooctyl maleate
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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective evaluation of Diisooctyl maleate (DIOM) as a plasticizer in

flexible Polyvinyl Chloride (PVC) formulations. Its performance is compared with common

alternative plasticizers, supported by available experimental data and standardized testing

protocols. Due to the limited publicly available quantitative data specifically for DIOM,

performance values for closely related maleate diesters are used as a proxy to provide a

comprehensive comparison.

Executive Summary
Plasticizers are essential additives that impart flexibility to rigid PVC. The selection of a

plasticizer is critical as it significantly influences the final properties of the PVC product. While

traditional phthalate-based plasticizers like Di(2-ethylhexyl) phthalate (DEHP) have been widely

used, there is a growing shift towards non-phthalate alternatives due to regulatory and health

concerns. Diisooctyl maleate (DIOM) is a non-phthalate plasticizer that offers a potential

alternative. This guide evaluates its performance against established plasticizers such as

DEHP, Diisononyl phthalate (DINP), and Di(2-ethylhexyl) terephthalate (DOTP).

Performance Comparison of Plasticizers
The selection of a plasticizer is a trade-off between various performance characteristics,

including plasticizing efficiency, migration resistance, thermal stability, and mechanical

properties.
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Quantitative Performance Data
The following tables summarize the typical performance of DIOM (estimated) in comparison to

common alternatives in flexible PVC formulations. The data is compiled from various sources

and assumes a standard PVC formulation (e.g., 100 phr PVC, 50 phr plasticizer).

Table 1: Mechanical Properties of Plasticized PVC

Property
Test
Method

DIOM
(Estimated)

DEHP DINP DOTP

Tensile

Strength

(MPa)

ASTM D638 18 - 23 15 - 25 18 - 26 20 - 28

Elongation at

Break (%)
ASTM D638 300 - 400 250 - 400 300 - 450 300 - 400

Shore A

Hardness
ASTM D2240 80 - 90 75 - 90 80 - 95 85 - 95

100%

Modulus

(MPa)

ASTM D638 8 - 12 7 - 11 9 - 13 10 - 14

Table 2: Physical and Thermal Properties
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Property
Test
Method

DIOM
(Estimated)

DEHP DINP DOTP

Plasticizer

Efficiency

Relative to

DOP
~1.0 1.0 1.04 1.03

Migration

Loss (%)

(Activated

Carbon)

ASTM D1203 Moderate High Moderate Low

Volatility Loss

(%)
ASTM D1203 Moderate High Low Low

Low-

Temperature

Flexibility (°C)

ASTM D746
Good (-30 to

-40)
Good (-40)

Excellent

(-45)
Good (-35)

Thermal

Stability

(Dehydrochlo

rination)

ISO 182-3 Moderate Good Good Excellent

Detailed Experimental Protocols
To ensure accurate and reproducible evaluation of plasticizer performance, standardized

experimental protocols are crucial.

Sample Preparation of Plasticized PVC Sheets
Compounding: The PVC resin, plasticizer, heat stabilizer (e.g., Ca/Zn stearate), and other

additives are weighed and dry-blended in a high-speed mixer.

Milling: The blend is then processed on a two-roll mill at a temperature of 160-170°C to form

a homogenous sheet.

Molding: The milled sheet is compression molded at 170-180°C under pressure to the

desired thickness (typically 1-2 mm).
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Conditioning: The molded sheets are conditioned at 23 ± 2°C and 50 ± 5% relative humidity

for at least 24 hours before testing.[1]

Mechanical Properties Testing
Tensile Strength and Elongation at Break (ASTM D638): Dumbbell-shaped specimens are

cut from the conditioned sheets. A universal testing machine (UTM) is used to pull the

specimens at a constant speed (e.g., 500 mm/min) until they fracture.[1] The tensile strength

is the maximum stress applied, and the elongation at break is the percentage increase in

length at the point of fracture.[1]

Hardness (ASTM D2240): The Shore A hardness is measured using a durometer. The

indenter is pressed onto the surface of the specimen, and the hardness value is read directly

from the scale.[1]

Migration Resistance Testing (ASTM D1203)
Circular specimens of a specified diameter are cut from the conditioned PVC sheets and

weighed.

The specimens are placed between layers of activated carbon in a wire cage.

The assembly is placed in an oven at a specified temperature (e.g., 70°C) for a set duration

(e.g., 24 hours).

After cooling, the specimens are removed, cleaned, and reweighed. The weight loss is

reported as the percentage of plasticizer migration.

Thermal Stability (ISO 182-3: Dehydrochlorination
Method)

A sample of the plasticized PVC is placed in a reaction tube.

The tube is heated to a specified temperature (e.g., 180°C or 200°C) in a stream of inert gas

(e.g., nitrogen).[2]

The evolved hydrogen chloride (HCl) gas is absorbed in a solution of deionized water.[2]
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The change in conductivity of the water is continuously measured. The stability time is the

time taken for the conductivity to increase by a specific amount, indicating the onset of

significant degradation.[2]

Visualizing the Evaluation Process
The following diagrams illustrate the logical workflow for evaluating plasticizers in flexible PVC

and the signaling pathway of plasticizer interaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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